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Compound of Interest

Compound Name: MMAF sodium

Cat. No.: B15623140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Monomethyl Auristatin F (MMAF) is a potent antimitotic agent and a critical payload component

in the development of Antibody-Drug Conjugates (ADCs). The sodium salt of MMAF is often

utilized to improve its aqueous solubility. Proper preparation of MMAF sodium stock solutions

is a crucial first step for accurate and reproducible in vitro and in vivo experiments, including

ADC conjugation and cytotoxicity assays. This document provides a detailed protocol for the

preparation, handling, storage, and quality control of MMAF sodium stock solutions to ensure

their integrity and performance in research and drug development applications.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of MMAF sodium is essential for

its proper handling and use. Key quantitative data are summarized in the table below.
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Property Value Reference(s)

Chemical Name
Monomethylauristatin F

sodium
[1]

Molecular Formula C₃₉H₆₄N₅NaO₈ [2]

Molecular Weight 753.94 g/mol [2]

CAS Number 1799706-65-2 [1][3]

Appearance Solid [4]

Solubility (DMSO) ≥ 200 mg/mL (265.27 mM) [2]

Solubility (Water)

Information not consistently

available; use of co-solvents is

common.

[1][5]

Solubility (Ethanol) Soluble [6]

Safety Precautions and Handling
MMAF sodium is a potent cytotoxic compound and must be handled with extreme care in a

controlled laboratory environment. Adherence to institutional and national safety guidelines for

handling cytotoxic agents is mandatory.[7]

2.1. Personal Protective Equipment (PPE)

All personnel handling MMAF sodium, both in solid and solution form, must wear appropriate

PPE to prevent exposure through inhalation, skin contact, or ingestion.[8][9][10][11][12]

Gloves: Double gloving with chemotherapy-rated nitrile gloves is required. Change gloves

regularly and immediately if contaminated.

Lab Coat/Gown: A disposable, fluid-resistant gown with long sleeves and tight-fitting cuffs.

Eye Protection: Chemical safety goggles or a full-face shield.

Respiratory Protection: A NIOSH-approved respirator (e.g., N95) is necessary when handling

the powdered form to avoid inhalation.
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2.2. Engineering Controls

Chemical Fume Hood: All handling of powdered MMAF sodium and preparation of stock

solutions must be performed in a certified chemical fume hood to minimize inhalation

exposure.[4]

Designated Area: A specific area within the laboratory should be designated for the handling

of cytotoxic agents. This area should be clearly marked with warning signs.

2.3. Spill and Waste Management

Spill Kit: A spill kit specifically for cytotoxic agents must be readily available.

Decontamination: In case of a spill, the area should be decontaminated according to

established institutional procedures.[7]

Waste Disposal: All contaminated materials, including PPE, vials, and pipette tips, must be

disposed of as hazardous cytotoxic waste in clearly labeled, leak-proof containers.[7]

Experimental Protocols
3.1. Materials and Reagents

MMAF sodium salt (powder)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator

3.2. Protocol for Preparation of a 10 mM MMAF Sodium Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many applications. Adjustments can be made based on experimental

requirements.

Pre-dissolution Steps:

Bring the vial of MMAF sodium powder to room temperature before opening to prevent

condensation.

Ensure all necessary PPE is correctly worn and that the chemical fume hood is functioning

properly.

Weighing the Compound:

Carefully weigh the desired amount of MMAF sodium powder in a sterile microcentrifuge

tube on a calibrated analytical balance within the chemical fume hood. For example, to

prepare 1 mL of a 10 mM solution, weigh out 7.54 mg of MMAF sodium (Molecular

Weight: 753.94 g/mol ).

Dissolution:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

MMAF sodium powder. For the example above, add 1 mL of DMSO.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

Gentle warming (e.g., 37°C) or brief sonication can be used to aid dissolution if necessary.

[5] Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[13][14]

Clearly label each aliquot with the compound name, concentration, solvent, date of

preparation, and your initials.

3.3. Storage and Stability
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Powder: Store the solid MMAF sodium salt at -20°C for up to 3 years, protected from

moisture.[15]

Stock Solutions: Store the DMSO stock solutions at -80°C for up to 1 year.[15] It is

recommended to use freshly prepared solutions for optimal results, as the compound can be

unstable in solution.[1][3]

Quality Control
To ensure the accuracy and reproducibility of experimental results, it is recommended to

perform quality control checks on the prepared stock solution.

QC Parameter Method Acceptance Criteria

Concentration Verification UV-Vis Spectroscopy, HPLC

Measured concentration

should be within ±10% of the

target concentration.

Purity Assessment HPLC, LC-MS

Purity should be consistent

with the manufacturer's

specifications. No significant

degradation products should

be observed.

Visual Inspection Direct Observation

The solution should be clear

and free of any precipitates or

particulates.

Visualizations
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Workflow for MMAF Sodium Stock Solution Preparation
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Caption: Experimental workflow for preparing MMAF sodium stock solutions.
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MMAF Mechanism of Action
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Caption: Simplified signaling pathway of MMAF's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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